Cas no 2182624-69-5 (N-[(4-methylphenyl)methyl]-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide)

• Product Name: N-[(4-methylphenyl)methyl]-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide
• CAS No: 2182624-69-5
• MF: C₂₀H₂₉N₃O₃
• MW: 359.46256518364
• CID: 5326557
• PubChem ID: 133708594
• Update Time: 2025-06-30

N-[(4-methylphenyl)methyl]-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Methylphenyl)methyl]-4-(4-morpholinylcarbonyl)-1-piperidineacetamide
• N-[(4-methylphenyl)methyl]-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide
• F6806-7201
• AKOS040881744
• 2182624-69-5

• Inchi： 1S/C20H29N3O3/c1-16-2-4-17(5-3-16)14-21-19(24)15-22-8-6-18(7-9-22)20(25)23-10-12-26-13-11-23/h2-5,18H,6-15H2,1H3,(H,21,24)
• InChI Key： SZTOJUVKSVYRMH-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1CCN(CC(NCC2C=CC(C)=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 359.22089180g/mol
• Monoisotopic Mass: 359.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.1±55.0 °C(Predicted)
• pka: 15.48±0.46(Predicted)

Additional information on N-[(4-methylphenyl)methyl]-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide

Comprehensive Overview of N-[(4-methylphenyl)methyl]-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide (CAS No. 2182624-69-5)

N-[(4-methylphenyl)methyl]-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide, with the CAS number 2182624-69-5, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of morpholine and piperidine moieties, which are frequently explored in drug discovery due to their versatile pharmacological properties. The compound's structure includes an acetamide linker, enhancing its potential as a building block for bioactive molecules. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The growing demand for small-molecule therapeutics has placed compounds like N-[(4-methylphenyl)methyl]-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide at the forefront of medicinal chemistry. Its morpholine-4-carbonyl group is a hallmark of improved solubility and metabolic stability, addressing common challenges in drug design. Recent studies highlight its potential applications in neurodegenerative diseases and inflammatory disorders, topics frequently searched in academic and industrial circles. The compound’s piperidine core also aligns with the rising interest in heterocyclic compounds, a hotspot in AI-driven drug discovery platforms.

From a synthetic perspective, CAS 2182624-69-5 exemplifies modern structure-activity relationship (SAR) optimization. Its design incorporates hydrogen bond acceptors and lipophilic fragments, balancing bioavailability and target engagement. These features resonate with frequent search queries like "how to improve drug-like properties" or "role of morpholine in medicinal chemistry." Additionally, the compound’s 4-methylphenyl group may contribute to CNS permeability, a critical factor in blood-brain barrier research, another trending topic in pharmacology.

In the context of green chemistry, N-[(4-methylphenyl)methyl]-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide offers opportunities for sustainable synthesis. Researchers are exploring catalytic methods and flow chemistry to produce it efficiently, addressing the industry’s shift toward eco-friendly manufacturing. This aligns with popular searches on "green synthesis of heterocycles" and "reducing waste in pharmaceutical production." The compound’s acetamide functionality further supports derivatization, making it a candidate for combinatorial chemistry libraries.

Analytical characterization of CAS 2182624-69-5 typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the broader demand for high-throughput screening tools. Its molecular weight and logP values are frequently analyzed in cheminformatics studies, connecting to trending discussions on "predictive modeling for drug candidates." The compound’s potential as a scaffold for fragment-based drug design also ties into the popularity of virtual screening methodologies.

In conclusion, N-[(4-methylphenyl)methyl]-2-[4-(morpholine-4-carbonyl)piperidin-1-yl]acetamide represents a compelling case study in contemporary drug development. Its structural features and applications intersect with multiple high-interest areas, from computational chemistry to therapeutic innovation. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, reinforcing its relevance in both scientific literature and industry-focused searches.